Cas no 38519-63-0 (4-2-(Diethylamino)ethoxyaniline)

• Product Name: 4-2-(Diethylamino)ethoxyaniline
• CAS No: 38519-63-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• MDL: MFCD05865149
• CID: 923605
• PubChem ID: 418932
• Update Time: 2025-06-10

4-2-(Diethylamino)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-(diethylamino)ethoxy)aniline
• 4-[2-(diethylamino)ethoxy]aniline
• 4-[2-(N,N-diethylamino)ethoxy]aniline
• N-[2-(4-AMINOPHENOXY)ETHYL]-N,N-DIETHYLAMINE
• [2-(4-aminophenoxy)ethyl]diethylamine
• 4-(2-diethylamino-ethoxy)-phenylamine
• 4-(2-diethylaminoethyloxy)aniline
• 4-(2-N,N-diethylaminoethoxy)aniline
• 4-[2-(diethylamino)ethoxy]-aniline
• 4-[2-(diethylamino)ethoxy]benzenamine
• N,N-diethyl-2-(4-aminophenoxy)ethylamine
• 4-[2-(diethylamino)ethoxy] aniline
• 4-(2-diethylaminoethoxy)aniline
• 38519-63-0
• 4-(2-diethylaminoethoxy) aniline
• Z239548816
• SCHEMBL374223
• p-(diethylamino)ethoxy aniline
• 4-(2-diethylaminoethoxy)phenylamine
• MFCD05865149
• CS-0205304
• AKOS000100446
• AMY27386
• DTXSID40329267
• EN300-27419
• F95195
• SCHEMBL3576461
• 4-(2-(DIETHYLAMINO)ETHOXY)ANILINE, 97
• 4-(2-(Diethylamino)ethoxy)benzenamine
• LFJGGGIWERIGNX-UHFFFAOYSA-N
• 4-(2-diethylaminoethoxy)-phenylamine
• SB78396
• BS-28253
• 4-2-(Diethylamino)ethoxyaniline

• MDL： MFCD05865149
• Inchi： 1S/C12H20N2O/c1-3-14(4-2)9-10-15-12-7-5-11(13)6-8-12/h5-8H,3-4,9-10,13H2,1-2H3
• InChI Key： LFJGGGIWERIGNX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN(CC)CC

Computed Properties

• Exact Mass: 208.15800
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.013g/cm3
• Boiling Point: 331.3°C at 760 mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.535
• PSA: 38.49000
• LogP: 2.57060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-2-(Diethylamino)ethoxyaniline

4-2-(Diethylamino)ethoxyaniline (CAS No. 38519-63-0): A Comprehensive Overview of Its Properties and Applications

4-2-(Diethylamino)ethoxyaniline, with the CAS No. 38519-63-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as N,N-diethyl-2-(4-aminophenoxy)ethanamine, is characterized by its unique molecular structure, which combines an aromatic amine with a diethylaminoethoxy moiety. Its versatility and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

The CAS No. 38519-63-0 is often searched in conjunction with terms like "synthesis of 4-2-(Diethylamino)ethoxyaniline", "applications of N,N-diethyl-2-(4-aminophenoxy)ethanamine", and "chemical properties of CAS 38519-63-0". These queries reflect the growing interest in understanding its role in modern chemistry. Researchers and industry professionals are particularly keen on exploring its potential in drug discovery, dye manufacturing, and polymer chemistry, where its amine functionality can be leveraged for further derivatization.

One of the most notable features of 4-2-(Diethylamino)ethoxyaniline is its ability to act as a building block in the development of pharmaceutical intermediates. For instance, it has been studied for its potential use in the synthesis of antihistamines and antidepressants, where the diethylamino group plays a critical role in modulating biological activity. Additionally, its aromatic amine component makes it a candidate for photodynamic therapy agents, a hot topic in current medical research.

In the realm of agrochemicals, CAS No. 38519-63-0 is explored for its utility in creating pesticides and herbicides. The compound's structure allows for the introduction of various functional groups, enabling the design of targeted agrochemicals with improved efficacy and environmental safety. This aligns with the global trend toward sustainable agriculture and green chemistry, which prioritize eco-friendly solutions.

From a material science perspective, 4-2-(Diethylamino)ethoxyaniline is investigated for its potential in conductive polymers and organic electronics. Its amine and ether linkages contribute to electron delocalization, making it a promising candidate for organic semiconductors and sensors. This application is particularly relevant given the rising demand for flexible electronics and wearable technology, which rely on advanced organic materials.

The chemical properties of CAS No. 38519-63-0 are equally fascinating. It typically appears as a light yellow to brown liquid with moderate solubility in organic solvents like ethanol, acetone, and dichloromethane. Its boiling point and molecular weight are key parameters for researchers working on its purification and characterization. Safety data sheets (SDS) often highlight the need for proper handling due to its amine-based reactivity, though it is not classified as a hazardous material under standard regulations.

Recent advancements in AI-driven drug discovery and computational chemistry have further amplified interest in compounds like 4-2-(Diethylamino)ethoxyaniline. Machine learning models are being used to predict its reactivity and optimize synthetic pathways, reducing the time and cost associated with traditional trial-and-error methods. This intersection of chemistry and artificial intelligence is a trending topic in scientific communities.

In conclusion, 4-2-(Diethylamino)ethoxyaniline (CAS No. 38519-63-0) is a multifaceted compound with broad applications across multiple industries. Its significance in pharmaceuticals, agrochemicals, and material science underscores its value as a chemical intermediate. As research continues to uncover new uses and synthetic methods, this compound is poised to remain a focal point in the evolving landscape of organic chemistry.